Cas no 1804686-10-9 (3-Amino-5-(difluoromethyl)-2-nitropyridine-6-acetonitrile)

• Product Name: 3-Amino-5-(difluoromethyl)-2-nitropyridine-6-acetonitrile
• CAS No: 1804686-10-9
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4857044
• Update Time: 2025-10-29

3-Amino-5-(difluoromethyl)-2-nitropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-2-nitropyridine-6-acetonitrile

• Inchi： 1S/C8H6F2N4O2/c9-7(10)4-3-5(12)8(14(15)16)13-6(4)1-2-11/h3,7H,1,12H2
• InChI Key： WTXTWMWTYZHSEY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C([N+](=O)[O-])N=C1CC#N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on 3-Amino-5-(difluoromethyl)-2-nitropyridine-6-acetonitrile

3-Amino-5-(difluoromethyl)-2-nitropyridine-6-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1804686-10-9, known as 3-Amino-5-(difluoromethyl)-2-nitropyridine-6-acetonitrile, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agricultural science, and materials science. This compound is characterized by its unique structure, which incorporates an amino group, a difluoromethyl substituent, a nitro group, and an acetonitrile moiety. These functional groups endow the compound with versatile chemical properties, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of 3-Amino-5-(difluoromethyl)-2-nitropyridine-6-acetonitrile as a precursor for the synthesis of advanced materials. Researchers have explored its role in the development of high-performance polymers and nanomaterials. For instance, its ability to undergo controlled polymerization under specific conditions has opened new avenues for creating materials with tailored mechanical and thermal properties. This is particularly relevant in the context of increasing demand for lightweight, durable materials in aerospace and automotive industries.

In the realm of medicinal chemistry, this compound has shown promise as a lead molecule for drug discovery. The presence of the nitro group and the acetonitrile moiety provides opportunities for modulating biological activity through strategic chemical modifications. Recent findings suggest that derivatives of this compound may exhibit potent anti-inflammatory and anti-cancer properties. For example, studies conducted at leading pharmaceutical research institutions have demonstrated that certain analogs can selectively inhibit key enzymes involved in inflammatory pathways, offering a novel approach to treating chronic inflammatory diseases.

The synthesis of 3-Amino-5-(difluoromethyl)-2-nitropyridine-6-acetonitrile involves a multi-step process that combines principles from organic synthesis and catalysis. The use of advanced catalysts, such as palladium-based catalysts, has significantly improved the efficiency and yield of the synthesis process. This has made the compound more accessible for large-scale production, paving the way for its application in industrial settings.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of this compound. Preliminary studies indicate that under specific environmental conditions, such as those found in wastewater treatment systems, the compound can undergo microbial degradation. This is a critical consideration for industries seeking to adopt this compound while adhering to sustainability and environmental regulations.

In summary, 3-Amino-5-(difluoromethyl)-2-nitropyridine-6-acetonitrile (CAS No. 1804686-10-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations across science and industry.